Cas no 1380170-68-2 (2-Cyclopropyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-Cyclopropyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
• CAS No: 1380170-68-2
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5054968
• PubChem ID: 86775274
• Update Time: 2023-08-24

2-Cyclopropyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
• 2-Cyclopropyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)5-4(7(13)14)15-6(12-5)3-1-2-3/h3H,1-2H2,(H,13,14)
• InChI Key： IKAMJHNQSUWOHV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)OC(C2CC2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3

2-Cyclopropyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles